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Compound of Interest

Compound Name: Chlorodimethylsilane

Cat. No.: B094632 Get Quote

Physical Properties of Chlorodimethylsilane
Chlorodimethylsilane is a colorless, fuming liquid with a pungent odor.[1] It is a highly

flammable and reactive compound, primarily used as a monomer in the production of silicone

polymers and as an intermediate in the synthesis of other organic and inorganic chemicals.[1]

Accurate knowledge of its physical properties, such as boiling point and density, is critical for

safe handling, process design, and application development.

Quantitative Data Summary
The boiling point and density of chlorodimethylsilane are well-documented. The following

table summarizes these properties from various sources.

Physical Property Value Conditions

Boiling Point 34.6 °C @ 760 mmHg[2]

34 - 36 °C

36 °C

34.7 °C (lit.)[3][4][5]

Density 0.852 g/mL at 25 °C (lit.)[3][4][5][6]

0.868 g/cm³ [1]

0.869 [7]
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Experimental Protocols
Precise and reproducible experimental methods are essential for verifying the physical

properties of chemical compounds. The following sections detail standard laboratory protocols

for determining the boiling point and density of liquids like chlorodimethylsilane.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and accurate technique for determining the boiling point of a

liquid, especially when only a small sample is available.[8][9] The boiling point is the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[8][10]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., MelTemp apparatus, Thiele tube, or an oil bath on a hot plate)

Sample of chlorodimethylsilane

Procedure:

Sample Preparation: Add a small amount (a few milliliters) of chlorodimethylsilane to the

small test tube.

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid.

Apparatus Assembly: Secure the test tube to the thermometer, ensuring the bottom of the

test tube is level with the thermometer bulb. Immerse the assembly in the heating bath.

Heating: Begin heating the bath gently. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.[11]
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Observation: As the liquid approaches its boiling point, the rate of bubbling will increase

significantly as the capillary fills with the substance's vapor.[9]

Recording the Boiling Point: The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the capillary tube.[9] Alternatively, note this

temperature, then turn off the heat. The boiling point is the temperature at which the bubbling

stops and the liquid begins to be drawn back into the capillary tube.[9][11]

Pressure Correction: Since boiling point is dependent on atmospheric pressure, it is crucial

to record the barometric pressure during the experiment.[8][10] The observed boiling point

can be corrected to standard pressure (760 mmHg) if necessary.

Determination of Density
Density is an intrinsic property defined as the mass of a substance per unit volume (ρ = m/V).

[12] The determination of density for a liquid requires an accurate measurement of both its

mass and volume.

Apparatus:

Volumetric flask or pycnometer (for high accuracy) or a graduated cylinder[12]

Analytical balance

Sample of chlorodimethylsilane

Pipette

Procedure:

Measure Mass of Empty Container: Accurately weigh a clean, dry volumetric flask or

pycnometer on an analytical balance and record its mass (m₁).

Measure Volume: Fill the container to its calibrated mark with chlorodimethylsilane. Ensure

the measurement is taken at a known, constant temperature, as density is temperature-

dependent.[12] The volume (V) is the calibrated volume of the flask.
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Measure Mass of Filled Container: Weigh the container with the liquid and record the new

mass (m₂).

Calculate Mass of Liquid: Subtract the mass of the empty container from the mass of the

filled container to find the mass of the liquid (m = m₂ - m₁).[13]

Calculate Density: Divide the mass of the liquid by its volume to determine the density (ρ =

m/V).[14] For the highest accuracy, repeat the measurement multiple times and average the

results.

Process Visualization
To ensure consistency and accuracy in the laboratory, a standardized workflow is essential.

The following diagram illustrates the logical process for the experimental determination of the

physical properties of chlorodimethylsilane.
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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